6-Methyl-2-(methylthio)pyrido[3,4-d]pyrimidin-8(7H)-one

• Molecular Formula: C9H9N3OS
• Molecular Weight: 207.25 g/mol
• IUPAC Name: 6-methyl-2-methylsulfanyl-7H-pyrido[3,4-d]pyrimidin-8-one
• InChI: InChI=1S/C9H9N3OS/c1-5-3-6-4-10-9(14-2)12-7(6)8(13)11-5/h3-4H,1-2H3,(H,11,13)
• InChI Key: RLVKUMWXYWTZMZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=CN=C(N=C2C(=O)N1)SC

Description

6-Methyl-2-(methylthio)pyrido[3,4-d]pyrimidin-8(7H)-one is a useful research compound. Its molecular formula is C9H9N3OS and its molecular weight is 207.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2-(methylthio)-5-(prop-1-yn-1yl)pyrimidine-4-carboxamide (Preparation 50, 270 mg, 1.303 mmol) in toluene (30 mL) was added pTSA (50 mg, 0.261 mmol). The reaction mixture was heated to 90° C. for 18 hours. The reaction mixture was concentrated in vacuo. The residue was dissolved in NH3 in MeOH (7M, 10 mL) and heated to 80° C. for 18 hours. The reaction mixture was concentrated in vacuo. The residue was purified by column chromatography eluting with 0-5% MeOH in DCM to give the title compound (150 mg, 56%).